Cas no 449785-03-9 (N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbutanamide)

• Product Name: N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbutanamide
• CAS No: 449785-03-9
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 6612294
• PubChem ID: 5197002
• Update Time: 2025-11-07

N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbutanamide
• N-[2-(2-methylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]butanamide
• EU-0062178
• N-[2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]butanamide
• N-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butyramide
• SR-01000569972-1
• 449785-03-9
• AKOS024581897
• F0541-0199
• SR-01000569972

• Inchi： 1S/C16H19N3O3S/c1-3-6-15(20)17-16-12-9-23(21,22)10-13(12)18-19(16)14-8-5-4-7-11(14)2/h4-5,7-8H,3,6,9-10H2,1-2H3,(H,17,20)
• InChI Key： OBVPBPBQRAZHND-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(CCC)=O)N(C3C=CC=CC=3C)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 333.11471265g/mol
• Monoisotopic Mass: 333.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbutanamide

N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-ylbutanamide: A Comprehensive Overview

The compound with CAS No. 449785-03-9, known as N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-ylbutanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyrazole derivatives, which are known for their unique structural properties and potential applications in drug design and advanced materials.

Thienopyrazoles are heterocyclic compounds characterized by a fused thiazole and pyridine ring system. The presence of the thieno[3,4-c]pyrazole moiety in this compound introduces a high degree of structural complexity and functional diversity. Recent studies have highlighted the importance of such structures in modulating biological activities, particularly in enzyme inhibition and receptor binding assays. The butanamide group attached to the molecule further enhances its pharmacokinetic properties, making it a promising candidate for drug delivery systems.

One of the most notable features of this compound is its dioxo functionality at the 5-position of the pyrazole ring. This feature not only contributes to the molecule's stability but also plays a critical role in its electronic properties. Researchers have demonstrated that such dioxo functionalities can act as electron-withdrawing groups, significantly influencing the molecule's reactivity and selectivity in various chemical reactions. This property has been leveraged in recent studies to develop novel catalysts for organic synthesis.

The N-2-(2-methylphenyl) substituent adds another layer of complexity to this compound's structure. This group introduces steric hindrance and aromaticity into the molecule, which can be advantageous in designing molecules with specific binding affinities. Recent advancements in computational chemistry have enabled researchers to model the interactions between this substituent and various biological targets, paving the way for personalized medicine approaches.

From a synthetic perspective, the preparation of N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-ylbutanamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with current trends toward sustainable chemical manufacturing practices.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been evaluated as a lead compound for anti-inflammatory and anticancer drug development. Preclinical studies suggest that it exhibits selective inhibition against certain kinases involved in cancer progression. Additionally, its ability to form stable complexes with metal ions makes it a viable candidate for use in coordination polymers and metallo-drugs.

Recent research has also explored the use of this compound in nanotechnology applications. Its unique electronic properties make it suitable for use as a building block in self-assembled monolayers and nanoscale sensors. These applications underscore the versatility of thienopyrazole derivatives in addressing emerging challenges across multiple scientific disciplines.

In conclusion, N-2-(2-methylphenyl)-5,5-dioxo-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-ylbutanamide represents a cutting-edge advancement in heterocyclic chemistry. Its complex structure and diverse functional groups position it as a valuable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the fields of medicine and materials science.